Cas no 1864060-90-1 (2-(4-chlorophenyl)-2-(methylamino)ethan-1-ol hydrochloride)

• Product Name: 2-(4-chlorophenyl)-2-(methylamino)ethan-1-ol hydrochloride
• CAS No: 1864060-90-1
• MF: C₉H₁₃Cl₂NO
• MW: 222.111620664597
• MDL: MFCD29034451
• CID: 4625234
• PubChem ID: 121552449
• Update Time: 2025-10-30

2-(4-chlorophenyl)-2-(methylamino)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-CHLOROPHENYL)-2-(METHYLAMINO)ETHAN-1-OL HYDROCHLORIDE
• 2-(4-chlorophenyl)-2-(methylamino)ethan-1-ol hydrochloride

• MDL： MFCD29034451
• Inchi： 1S/C9H12ClNO.ClH/c1-11-9(6-12)7-2-4-8(10)5-3-7;/h2-5,9,11-12H,6H2,1H3;1H
• InChI Key： XLQCMRLIQCRVDP-UHFFFAOYSA-N
• SMILES： C(O)C(C1=CC=C(Cl)C=C1)NC.[H]Cl

Additional information on 2-(4-chlorophenyl)-2-(methylamino)ethan-1-ol hydrochloride

Comprehensive Overview of 2-(4-chlorophenyl)-2-(methylamino)ethan-1-ol hydrochloride (CAS No. 1864060-90-1)

The compound 2-(4-chlorophenyl)-2-(methylamino)ethan-1-ol hydrochloride, identified by its CAS No. 1864060-90-1, is a chemically significant entity with diverse applications in pharmaceutical research and development. This hydrochloride salt form is particularly notable for its stability and solubility, making it a preferred choice in various experimental and formulation contexts. The presence of the 4-chlorophenyl and methylamino groups in its structure contributes to its unique physicochemical properties, which are critical for its performance in targeted applications.

In recent years, the demand for specialized chemical intermediates like 2-(4-chlorophenyl)-2-(methylamino)ethan-1-ol hydrochloride has surged, driven by advancements in drug discovery and medicinal chemistry. Researchers are increasingly focusing on compounds that offer both structural versatility and functional efficacy, and this molecule fits the bill perfectly. Its hydrochloride salt form enhances its compatibility with aqueous systems, a feature highly valued in the development of injectable or orally administered formulations.

One of the most frequently searched questions in the context of CAS No. 1864060-90-1 revolves around its synthesis and purification methods. The compound is typically synthesized through a multi-step organic process, involving the reaction of 4-chlorophenyl precursors with methylamine derivatives, followed by hydrochlorination to yield the final product. The purity of 2-(4-chlorophenyl)-2-(methylamino)ethan-1-ol hydrochloride is paramount, especially for pharmaceutical applications, and is often verified using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The therapeutic potential of 2-(4-chlorophenyl)-2-(methylamino)ethan-1-ol hydrochloride is another hot topic among researchers. While its exact pharmacological profile is still under investigation, preliminary studies suggest its relevance in the modulation of certain neurotransmitter systems. This has sparked interest in its potential use for neurological and psychiatric conditions, aligning with the growing focus on mental health in contemporary healthcare discussions.

From an industrial perspective, the scalability of producing 2-(4-chlorophenyl)-2-(methylamino)ethan-1-ol hydrochloride is a critical consideration. Manufacturers are investing in optimizing synthetic routes to ensure cost-effectiveness and environmental sustainability, addressing the broader industry trend toward green chemistry. The compound's stability under various storage conditions also makes it a reliable candidate for long-term use in research and commercial applications.

In summary, 2-(4-chlorophenyl)-2-(methylamino)ethan-1-ol hydrochloride (CAS No. 1864060-90-1) stands out as a versatile and valuable chemical in modern scientific endeavors. Its structural features, combined with its practical benefits, position it as a key player in ongoing and future research initiatives. As the scientific community continues to explore its full potential, this compound is likely to remain a subject of significant interest and innovation.